[8-(4-Nitrobenzenesulfonyl)-8-azabicyclo[3.2.1]octan-3-yl]methanamine hydrochloride

• IUPAC Name: [8-(4-nitrophenyl)sulfonyl-8-azabicyclo[3.2.1]octan-3-yl]methanamine;hydrochloride
• InChI: InChI=1S/C14H19N3O4S.ClH/c15-9-10-7-12-1-2-13(8-10)16(12)22(20,21)14-5-3-11(4-6-14)17(18)19;/h3-6,10,12-13H,1-2,7-9,15H2;1H
• InChI Key: OZHHSBQEPFIQLC-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2S(=O)(=O)C3=CC=C(C=C3)[N+](=O)[O-])CN.Cl
• Molecular Formula: C14H20ClN3O4S
• Molecular Weight: 361.8 g/mol
• CAS No.: 1795431-82-1

Description

The compound “[8-(4-Nitrobenzenesulfonyl)-8-azabicyclo[3.2.1]octan-3-yl]methanamine hydrochloride” is a chemical compound, possibly used in research. The 8-azabicyclo[3.2.1]octane scaffold is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.